N-(4-chloro-2-fluorophenyl)-2,4-difluorobenzenesulfonamide

• Molecular Formula: C12H7ClF3NO2S
• Molecular Weight: 321.70 g/mol
• IUPAC Name: N-(4-chloro-2-fluorophenyl)-2,4-difluorobenzenesulfonamide
• InChI: InChI=1S/C12H7ClF3NO2S/c13-7-1-3-11(9(15)5-7)17-20(18,19)12-4-2-8(14)6-10(12)16/h1-6,17H
• InChI Key: HVWPYBNUHAQBLL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)S(=O)(=O)NC2=C(C=C(C=C2)Cl)F

Description

• N-(4-chloro-2-fluorophenyl)-2,4-difluorobenzenesulfonamide is a chemical compound with the molecular formula C₈H₅ClF₂NOS.
• It consists of a sulfonamide group (–SO₂NH₂) attached to a difluorobenzene ring, which in turn bears a 4-chloro-2-fluorophenyl substituent.
• The compound’s structure is shown below: !Compound Structure

Preparation Methods

• Synthetic routes for N-(4-chloro-2-fluorophenyl)-2,4-difluorobenzenesulfonamide involve the introduction of the sulfonamide group onto the difluorobenzene ring.
• One method is the reaction of 4-chloro-2-fluorophenyl isocyanate with 4-chloro-2-fluorophenylmethanol, followed by sulfonation .
• Industrial production methods may vary, but they typically involve efficient and scalable synthetic processes.

Chemical Reactions Analysis

• The compound can undergo various reactions, including:

  Substitution reactions: The sulfonamide group can be substituted with other functional groups.

  Oxidation and reduction reactions: The aromatic rings may participate in redox processes.

• Common reagents include nucleophiles (for substitution) and oxidizing/reducing agents.
• Major products depend on the specific reaction conditions.

Scientific Research Applications

Medicinal Chemistry: Researchers explore its potential as a drug candidate due to its unique structure and potential biological activity.

Biological Studies: Investigating its interactions with enzymes, receptors, or other biomolecules.

Materials Science: Possible applications in materials with specific properties.

Mechanism of Action

• The compound’s mechanism of action likely involves binding to specific molecular targets (e.g., enzymes, receptors).
• Further studies are needed to elucidate the precise pathways involved.

Comparison with Similar Compounds

• Similar compounds include other sulfonamides, fluorinated aromatics, and phenyl-substituted molecules.
• N-(4-chloro-2-fluorophenyl)-2,4-difluorobenzenesulfonamide’s uniqueness lies in its combination of fluorine substitution, chlorination, and sulfonamide functionality.

Remember that this compound’s applications and research are ongoing, and new findings may emerge